Cas no 1631145-64-6 (4-Cyano-2,6-dimethylphenyl 4-methylbenzene-1-sulfonate)

• Product Name: 4-Cyano-2,6-dimethylphenyl 4-methylbenzene-1-sulfonate
• CAS No: 1631145-64-6
• MF: C₁₆H₁₅NO₃S
• MW: 301.360203027725
• CID: 5561500
• PubChem ID: 165998755
• Update Time: 2025-06-08

4-Cyano-2,6-dimethylphenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1631145-64-6
• 4-cyano-2,6-dimethylphenyl 4-methylbenzene-1-sulfonate
• EN300-6925224
• 4-Cyano-2,6-dimethylphenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C16H15NO3S/c1-11-4-6-15(7-5-11)21(18,19)20-16-12(2)8-14(10-17)9-13(16)3/h4-9H,1-3H3
• InChI Key： CMWSWHOFLBYCEY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(C)=CC(C#N)=CC=1C

Computed Properties

• Exact Mass: 301.07726451g/mol
• Monoisotopic Mass: 301.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.5Ų

Additional information on 4-Cyano-2,6-dimethylphenyl 4-methylbenzene-1-sulfonate

Recent Advances in the Study of 4-Cyano-2,6-dimethylphenyl 4-methylbenzene-1-sulfonate (CAS: 1631145-64-6)

The compound 4-Cyano-2,6-dimethylphenyl 4-methylbenzene-1-sulfonate (CAS: 1631145-64-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonate ester derivative is being explored for its potential applications in drug development, particularly as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in modulating enzymatic activity and its utility in the design of novel therapeutic agents.

One of the key findings in recent literature is the compound's ability to act as a selective inhibitor for certain protein kinases, which are critical targets in cancer therapy. Researchers have demonstrated that 4-Cyano-2,6-dimethylphenyl 4-methylbenzene-1-sulfonate exhibits a unique binding affinity to the ATP-binding sites of these kinases, thereby disrupting their catalytic activity. This discovery opens new avenues for the development of targeted kinase inhibitors with improved specificity and reduced off-target effects.

In addition to its kinase inhibitory properties, the compound has also been investigated for its potential as a prodrug. Studies have shown that the sulfonate group can be enzymatically cleaved in vivo, releasing active metabolites that exhibit enhanced bioavailability and therapeutic efficacy. This prodrug strategy is particularly promising for improving the pharmacokinetic profiles of poorly soluble drugs, a common challenge in pharmaceutical formulation.

Another area of interest is the compound's role in chemical biology as a tool for probing enzyme mechanisms. Its unique structural features, including the cyano and methyl substituents, make it an excellent candidate for studying steric and electronic effects in enzyme-substrate interactions. Recent work has utilized 4-Cyano-2,6-dimethylphenyl 4-methylbenzene-1-sulfonate as a model substrate to elucidate the catalytic mechanisms of sulfotransferases, a class of enzymes involved in drug metabolism and detoxification.

Despite these promising findings, challenges remain in the practical application of this compound. Issues such as synthetic scalability, stability under physiological conditions, and potential toxicity need to be addressed in future research. However, the growing body of evidence supporting its utility in drug discovery and chemical biology underscores its potential as a valuable tool and therapeutic candidate.

In conclusion, 4-Cyano-2,6-dimethylphenyl 4-methylbenzene-1-sulfonate (CAS: 1631145-64-6) represents a promising area of research with diverse applications in pharmaceutical development and chemical biology. Continued investigation into its mechanisms of action and optimization of its properties will likely yield significant advancements in the field.